Sodium 1-amino-4-[(4-butylphenyl)amino]-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate

• CAS RN: 12269-82-8
• Molecular Formula: C24H21N2NaO5S
• Molecular Weight: 472.5 g/mol
• IUPAC Name: sodium;1-amino-4-(4-butylanilino)-9,10-dioxoanthracene-2-sulfonate
• InChI: InChI=1S/C24H22N2O5S.Na/c1-2-3-6-14-9-11-15(12-10-14)26-18-13-19(32(29,30)31)22(25)21-20(18)23(27)16-7-4-5-8-17(16)24(21)28;/h4-5,7-13,26H,2-3,6,25H2,1H3,(H,29,30,31);/q;+1/p-1
• InChI Key: QUBWRMVVDDDDBG-UHFFFAOYSA-M
• Isomeric SMILES: CCCCC1=CC=C(C=C1)NC2=CC(=C(C3=C2C(=O)C4=CC=CC=C4C3=O)N)S(=O)(=O)[O-].[Na+]

Description

Sodium 1-amino-4-[(4-butylphenyl)amino]-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate, also known as MTT, is a yellow tetrazolium salt that is commonly used in scientific research. This compound is widely used in cell viability assays to assess the metabolic activity of cells. MTT is a water-soluble compound that is readily taken up by living cells and reduced by mitochondrial enzymes to form an insoluble purple formazan product.

Mechanism Of Action

The mechanism of action of Sodium 1-amino-4-[(4-butylphenyl)amino]-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate is based on the reduction of the tetrazolium salt to formazan by mitochondrial enzymes. The reduction of Sodium 1-amino-4-[(4-butylphenyl)amino]-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate occurs in the presence of NADH and NADPH, which are produced by the mitochondrial electron transport chain. The formazan product is insoluble and accumulates in the cells, providing a measure of cell viability.

Biochemical And Physiological Effects

Sodium 1-amino-4-[(4-butylphenyl)amino]-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate is a non-toxic compound that is readily taken up by living cells. The reduction of Sodium 1-amino-4-[(4-butylphenyl)amino]-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate to formazan occurs only in viable cells, providing a measure of cell viability. The formazan product is insoluble and accumulates in the cells, making it easy to visualize and quantify. Sodium 1-amino-4-[(4-butylphenyl)amino]-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate has no known biochemical or physiological effects on cells.

Advantages And Limitations For Lab Experiments

Sodium 1-amino-4-[(4-butylphenyl)amino]-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate is a widely used assay for cell viability and has several advantages over other assays. The assay is simple, rapid, and inexpensive, making it suitable for high-throughput screening. The assay is also highly sensitive, with a detection limit of as low as 10 cells per well. The main limitation of the assay is that it measures metabolic activity rather than cell proliferation or death. The assay is also dependent on the mitochondrial function of cells, which can be affected by various factors, including drugs, toxins, and other chemicals.

Future Directions

Sodium 1-amino-4-[(4-butylphenyl)amino]-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate has been widely used in scientific research for many years and continues to be an important tool for cell viability assays. However, there are several areas of future research that could further improve the use and application of Sodium 1-amino-4-[(4-butylphenyl)amino]-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate. These include the development of new tetrazolium salts with improved sensitivity and selectivity, the optimization of assay conditions for different cell types, and the integration of Sodium 1-amino-4-[(4-butylphenyl)amino]-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate assays with other assays to provide a more comprehensive assessment of cell viability.

Synthesis Methods

Sodium 1-amino-4-[(4-butylphenyl)amino]-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate is synthesized by the reaction of 2,3,5-triphenyltetrazolium chloride with sodium hydroxide and 4-n-butylaniline. The reaction proceeds through the formation of an intermediate, which is then converted to Sodium 1-amino-4-[(4-butylphenyl)amino]-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate by the addition of sodium sulfite. The final product is a yellowish-brown powder that is highly soluble in water.

Scientific Research Applications

Sodium 1-amino-4-[(4-butylphenyl)amino]-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate is widely used in scientific research as a cell viability assay. This assay is used to determine the metabolic activity of cells and is based on the reduction of Sodium 1-amino-4-[(4-butylphenyl)amino]-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate by mitochondrial enzymes to formazan. The amount of formazan produced is directly proportional to the number of viable cells. This assay is used to evaluate the effects of different compounds on cell viability, including drugs, toxins, and other chemicals.